N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-{1-[(cyclohexylcarbamoyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}hexanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-6-[1-[2-(cyclohexylamino)-2-oxoethyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-3-yl]hexanamide
• InChI: InChI=1S/C28H34N4O6S/c33-24(29-16-19-10-11-22-23(15-19)38-18-37-22)9-5-2-6-13-31-27(35)26-21(12-14-39-26)32(28(31)36)17-25(34)30-20-7-3-1-4-8-20/h10-12,14-15,20,26H,1-9,13,16-18H2,(H-,29,30,33,34)/p+1
• InChI Key: TZNXZNHCULCGIV-UHFFFAOYSA-O
• Canonical SMILES: C1CCC(CC1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CCCCCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C28H35N4O6S+
• Molecular Weight: 555.7 g/mol

Description

The compound contains several structural elements that are common in organic chemistry, including a benzodioxole group, a cyclohexylcarbamoyl group, and a thieno[3,2-d]pyrimidin-3-yl group. These groups are connected in a complex structure, which suggests that the compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these groups in space. The benzodioxole group, for example, is a type of aromatic compound, which means it has a ring-like structure with alternating single and double bonds. The cyclohexylcarbamoyl and thieno[3,2-d]pyrimidin-3-yl groups also have specific structures that would contribute to the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of the compound would depend on the specific groups present in the molecule. For example, the benzodioxole group might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The other groups in the molecule could also participate in various chemical reactions, depending on their structure and the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure. For example, the presence of the benzodioxole group could contribute to the compound’s aromaticity, which might affect its solubility, stability, and reactivity.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. Some compounds with similar structures can have stimulant-like effects and could potentially be hazardous.

Future Directions

Future research could focus on synthesizing the compound and studying its properties in more detail. This could include investigating its potential biological activity and exploring its possible uses in medicine or other fields.